Cas no 287917-97-9 (4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde)

4-Bromo-1H-pyrazole-3-carbaldehyde is a versatile heterocyclic compound widely used as a key intermediate in organic synthesis and pharmaceutical research. Its bromo and formyl functional groups make it a valuable building block for constructing more complex molecules, particularly in the development of agrochemicals, pharmaceuticals, and specialty chemicals. The compound’s reactivity allows for selective modifications, enabling the synthesis of diverse pyrazole derivatives. Its high purity and stability under standard conditions ensure reliable performance in cross-coupling reactions, nucleophilic substitutions, and other transformations. This compound is particularly useful in medicinal chemistry for designing biologically active molecules due to its structural flexibility and compatibility with various synthetic routes.

$4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde structure$

287917-97-9 structure

Product Name:4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde

CAS No:287917-97-9

MF:C₄H₃BrN₂O

MW:174.983419656754

MDL:MFCD00105294

CID:252226

PubChem ID:2782154

Update Time:2025-10-29

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1H-pyrazole-5-carbaldehyde
- 1H-Pyrazole-3-carboxaldehyde,4-bromo-
- 4-bromo-1H-Pyrazole-3-carboxaldehyde
- 1H-Pyrazole-3-carboxaldehyde,4-broMo
- 4-BROMO-1H-PYRAZOLE-5-CARBOXALDEHYDE
- 4-BROMO-1H-PYRAZOLE-5-CARBOXALDEHYDE DIMER
- 4-bromo-2H-pyrazole-3-carbaldehyde
- 4-bromo-2H-pyrazole-3-carboxaldehyde
- 4-BROMOPYRAZOLE-5-CARBOXALDEHYDE
- 4-BROMOPYRAZOLE-5-CARBOXALDEHYDE DIMER
- BUTTPARK 4357-43
- AMY12100
- AKOS025394601
- UWGFONONBAIDAF-UHFFFAOYSA-N
- AKOS006229482
- F13682
- 1007346-33-9
- CS-0108770
- EN300-216079
- 1H-Pyrazole-3-carboxaldehyde, 4-bromo-
- AS-8920
- AC-28847
- 287917-97-9
- FT-0617707
- SY030823
- SCHEMBL612616
- 1H-Pyrazole-5-carboxaldehyde,4-bromo-
- AKOS015835028
- MFCD00105294
- 4-BROMO-1H-PYRAZOLE-3-CARBALDEHYDE
- 4-Bromopyrazole-3-carbaldehyde
- PS-4498
- 4-bromo-pyrazole-3-carboxaldehyde
- DB-008375
- DB-316257
- 4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde
- MDL： MFCD00105294
- Inchi： 1S/C4H3BrN2O/c5-3-1-6-7-4(3)2-8/h1-2H,(H,6,7)
- InChI Key： UWGFONONBAIDAF-UHFFFAOYSA-N
- SMILES： BrC1C=NNC=1C=O

Computed Properties

Exact Mass: 173.94300
Monoisotopic Mass: 173.943
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 98
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.8A^2
XLogP3: 0.7

Experimental Properties

Density: 1.969±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 178-180
Boiling Point: 338.3℃ at 760 mmHg
Flash Point: 158.4°C
Refractive Index: 1.67
Solubility: Slightly soluble (1.2 g/l) (25 º C),
PSA: 45.75000
LogP: 0.98470

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Security Information

Hazard Statement： Irritant
Hazard Category Code： 43
Safety Instruction： 36/37
Hazardous Material Identification：
Safety Term：S26;S37/39
HazardClass：IRRITANT
Risk Phrases：R36/37/38

4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A049000301-5g	4-Bromo-1H-pyrazole-5-carbaldehyde	287917-97-9	95%	5g	$356.89	2023-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	088837-5g	4-Bromo-1H-pyrazole-3-carbaldehyde	287917-97-9		5g	10013.0CNY	2021-07-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	088837-1g	4-Bromo-1H-pyrazole-3-carbaldehyde	287917-97-9		1g	2909.0CNY	2021-07-13
TRC	B699325-250mg	4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde	287917-97-9		250mg	$ 92.00	2023-04-18
TRC	B699325-1g	4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde	287917-97-9		1g	$ 145.00	2022-06-06
TRC	B699325-2.5g	4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde	287917-97-9		2.5g	$ 345.00	2023-04-18
TRC	B699325-5g	4-\u200bBromo-\u200b1H-\u200bpyrazole-\u200b3-\u200bcarbaldehyde	287917-97-9		5g	$ 485.00	2022-06-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	088837-5g	4-Bromo-1H-pyrazole-3-carbaldehyde	287917-97-9		5g	10013CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	088837-1g	4-Bromo-1H-pyrazole-3-carbaldehyde	287917-97-9		1g	2909CNY	2021-05-07
Chemenu	CM188016-250mg	4-Bromo-1H-pyrazole-5-carbaldehyde	287917-97-9	95+%	250mg	$300	2021-08-05